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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties

of 1-tetradecene. The information is curated for researchers, scientists, and professionals in

drug development who require precise data for modeling, process design, and safety

assessments. This document summarizes key quantitative data in structured tables, outlines

detailed experimental methodologies for the determination of these properties, and includes a

mandatory visualization of a relevant industrial process.

Core Thermochemical Data of 1-Tetradecene
The following tables summarize the essential thermochemical data for 1-tetradecene,

compiled from various reputable sources. These values are crucial for understanding the

energetic landscape of this alpha-olefin.
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Property Value Units Source(s)

Enthalpy of Formation

(Gas, 25°C)
-206.70 kJ/mol [1]

-49.55 kcal/mol [2]

Enthalpy of

Combustion (Liquid,

25°C, constant

pressure, gross)

-9779 cal/g [3]

2206.8 (to H₂O(l) +

CO₂(g))
kcal/mol [2]

2059.5 (to H₂O(g) +

CO₂(g))
kcal/mol [2]

Enthalpy of

Vaporization

70.20 (at standard

conditions)
kJ/mol [1]

11.21 (at boiling point) kcal/mol [2]

57.1 cal/g [3]

Enthalpy of Fusion 30.74 kJ/mol [1]

Standard Gibbs Free

Energy of Formation
154.90 kJ/mol [1]

36.59 kcal/mol [2]

Entropy of

Vaporization (at

boiling point)

21.38 Cal/mol-K [2]
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Property Value Units Source(s)

Heat Capacity (Gas,

25°C)
0.3799 cal/gm-mole-°C [2]

Heat Capacity (Liquid,

25°C)
0.5146 cal/gm-°C [2]

Ratio of Specific

Heats of Vapor (Gas)
1.027 [3]

Experimental Protocols for Thermochemical
Analysis
The determination of the thermochemical properties of 1-tetradecene relies on established

experimental techniques. Below are detailed methodologies for key experiments.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The enthalpy of combustion is determined using a bomb calorimeter, a device designed to

measure the heat released during a combustion reaction at constant volume.

Methodology:

Sample Preparation: A precisely weighed sample of 1-tetradecene (typically 0.5 - 1.0 g) is

placed in a sample crucible. A fuse wire of known length and mass is attached to the

electrodes of the calorimeter's bomb, with the wire in contact with the sample.

Bomb Assembly and Pressurization: A small, known amount of water (approximately 1 mL) is

added to the bomb to saturate the internal atmosphere, ensuring that any water formed

during combustion condenses to a liquid state. The bomb is then sealed and pressurized

with pure oxygen to approximately 25-30 atm.

Calorimeter Setup: The pressurized bomb is submerged in a known volume of water in the

calorimeter's insulated vessel. The temperature of the water is monitored with a high-

precision thermometer.
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Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water in the calorimeter is recorded at regular intervals

before, during, and after the combustion until a stable final temperature is reached.

Corrections and Calculations: The gross heat of combustion is calculated from the observed

temperature rise and the previously determined heat capacity of the calorimeter system.

Corrections are applied for the heat of combustion of the fuse wire and for the formation of

nitric acid from residual atmospheric nitrogen. The enthalpy of combustion at constant

pressure (ΔHc) can then be calculated from the constant volume energy change (ΔUc).

Determination of Specific Heat Capacity via Differential
Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature.

Methodology:

Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using

standard reference materials with known melting points and enthalpies of fusion.

Sample Preparation: A small, accurately weighed sample of 1-tetradecene (typically 5-15

mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a

reference.

Experimental Runs: A three-step procedure is typically followed:

A baseline scan is performed with empty sample and reference pans.

A scan is conducted with a standard material of known specific heat capacity (e.g.,

sapphire).

A scan of the 1-tetradecene sample is performed under the same conditions as the

baseline and standard runs.
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Data Analysis: The heat flow as a function of temperature is recorded for each run. The

specific heat capacity of the 1-tetradecene sample is calculated by comparing its heat flow

curve to that of the standard material and the baseline, taking into account the respective

sample masses. The calculation is performed using the following relationship:

Cp(sample) = (DSCsample / DSCstd) * (mstd / msample) * Cp(std) where Cp is the

specific heat capacity, DSC is the differential heat flow, and m is the mass.

Determination of Enthalpy of Vaporization
The enthalpy of vaporization can be determined from the variation of vapor pressure with

temperature using the Clausius-Clapeyron equation.

Methodology:

Vapor Pressure Measurement: The vapor pressure of 1-tetradecene is measured at various

temperatures using a static or dynamic method.

Data Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the

reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation,

the slope of this plot is equal to -ΔHvap/R, where R is the ideal gas constant.

Calculation: The enthalpy of vaporization (ΔHvap) is calculated by multiplying the slope of

the ln P vs. 1/T plot by the negative of the ideal gas constant (-R).

Visualization of Industrial Application: Alpha-Olefin
Sulfonate (AOS) Production
1-Tetradecene is a key precursor in the production of alpha-olefin sulfonates (AOS), which are

widely used as surfactants in detergents and personal care products. The following diagram

illustrates the industrial process flow for the production of AOS from 1-tetradecene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.benchchem.com/product/b072687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Material Input

Sulfonation

Processing

Final Product

1-Tetradecene

Falling Film Reactor

Sulfur Trioxide (SO₃)

Aging Unit

Mixture of alkene sulfonic
acids and sultones

Neutralization with NaOH

Hydrolysis

Alpha-Olefin Sulfonate (AOS)

Click to download full resolution via product page

Caption: Production of Alpha-Olefin Sulfonate from 1-Tetradecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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